Cas no 88591-10-0 (1-Pentadecen-3-ol, 3-methyl-)

1-Pentadecen-3-ol, 3-methyl- structure
1-Pentadecen-3-ol, 3-methyl- structure
Product Name:1-Pentadecen-3-ol, 3-methyl-
CAS No:88591-10-0
MF:C16H32O
MW:240.42468547821
CID:627665
PubChem ID:71318888
Update Time:2025-04-19

1-Pentadecen-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentadecen-3-ol, 3-methyl-
    • 3-methylpentadec-1-en-3-ol
    • DTXSID50748945
    • 88591-10-0
    • Inchi: 1S/C16H32O/c1-4-6-7-8-9-10-11-12-13-14-15-16(3,17)5-2/h5,17H,2,4,6-15H2,1,3H3
    • InChI Key: LPWMVIRBXLDVAQ-UHFFFAOYSA-N
    • SMILES: OC(C=C)(C)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 240.245315640g/mol
  • Monoisotopic Mass: 240.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 20.2Ų
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